Cas no 1261921-06-5 (4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid)

• Product Name: 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid
• CAS No: 1261921-06-5
• MF: C₁₄H₁₀ClNO₄
• MW: 291.686502933502
• MDL: MFCD18320891
• CID: 2763585
• PubChem ID: 53226790
• Update Time: 2025-07-02

4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261921-06-5
• 4'-Chloro-3'-methyl-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• 4'-Chloro-3'-methyl-3-nitro-[1,1'-biphenyl]-4-carboxylic acid
• DTXSID80690408
• 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid, 95%
• A1-55007
• MFCD18320891
• 4-(4-CHLORO-3-METHYLPHENYL)-2-NITROBENZOIC ACID
• 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid

• MDL： MFCD18320891
• Inchi： 1S/C14H10ClNO4/c1-8-6-9(3-5-12(8)15)10-2-4-11(14(17)18)13(7-10)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key： TZDXKEOKGXSDOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.0298355Da
• Monoisotopic Mass: 291.0298355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid

Comprehensive Overview of 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid (CAS No. 1261921-06-5)

4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid (CAS No. 1261921-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its nitrobenzoic acid backbone and chloro-methylphenyl substitution, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers are increasingly exploring its potential as an intermediate in the development of novel bioactive molecules, particularly in the context of drug discovery and crop protection formulations.

The structural features of 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid contribute to its reactivity and versatility. The presence of both electron-withdrawing (nitro group) and electron-donating (methyl group) substituents on the aromatic rings creates a balanced electronic environment, facilitating diverse chemical transformations. This property aligns with current trends in green chemistry, where researchers seek efficient synthetic routes with minimal environmental impact. Recent studies highlight its utility in catalyzed cross-coupling reactions, a hot topic in organic synthesis methodologies.

From an analytical perspective, CAS 1261921-06-5 presents interesting challenges and opportunities. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to characterize this compound, reflecting the growing demand for sophisticated analytical methods in chemical research. The compound's stability under various pH conditions makes it particularly relevant for investigations into pH-dependent drug delivery systems, a rapidly evolving area in pharmaceutical sciences.

In the context of industrial applications, 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid has shown promise as a building block for specialty chemicals. Its molecular architecture allows for the creation of derivatives with tailored properties, addressing the need for custom chemical solutions in various sectors. This aligns with the current market trend toward high-value fine chemicals that serve niche applications in materials science and biotechnology.

The safety profile of CAS 1261921-06-5 has been subject to rigorous evaluation, with particular attention to its handling and storage requirements. While not classified as hazardous under standard conditions, proper laboratory practices should be observed when working with this compound. This emphasis on safety protocols reflects the broader industry focus on responsible chemical management and sustainable laboratory practices.

Recent patent literature reveals growing interest in 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid as a key intermediate in various synthetic pathways. Its incorporation into more complex molecular frameworks demonstrates its value in medicinal chemistry, particularly for the development of compounds targeting specific biological pathways. This application resonates with current research priorities in precision medicine and targeted therapies.

From a commercial standpoint, the availability of CAS 1261921-06-5 through specialized chemical suppliers meets the needs of research institutions and pharmaceutical developers. The compound's pricing and purity specifications typically reflect its position as a research-grade chemical, with different grades available depending on the intended application. This market dynamic mirrors the increasing demand for high-purity intermediates in advanced chemical synthesis.

Environmental considerations regarding 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid have prompted studies into its biodegradation pathways. These investigations contribute to our understanding of how such compounds behave in various ecosystems, addressing contemporary concerns about chemical persistence and environmental impact assessment. Such studies are particularly relevant in light of growing regulatory scrutiny of chemical products.

The crystalline properties of CAS 1261921-06-5 have attracted attention from materials scientists. Investigations into its solid-state characteristics and potential cocrystal formation capabilities align with current interests in crystal engineering and pharmaceutical materials science. These properties may have implications for drug formulation strategies, particularly in enhancing the bioavailability of poorly soluble compounds.

Looking forward, the research trajectory for 4-(4-Chloro-3-methylphenyl)-2-nitrobenzoic acid appears promising. Its structural features continue to inspire novel applications in diverse fields, from materials science to chemical biology. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly expand, offering new opportunities for innovation in chemical research and development.